Cas no 15708-48-2 (Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt)

• Product Name: Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt
• CAS No: 15708-48-2
• MF: C₁₀H₁₂K₂MgN₂O₈
• MW: 390.712485313416
• CID: 95507
• PubChem ID: 85061
• Update Time: 2025-06-18

Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt Chemical and Physical Properties

Names and Identifiers

• EDTA DIPOTASSIUM MAGNESIUM SALT, DIHYDRATE
• Nsc310175
• idranal ii-magnesium
• IDRANAL(R) II-MAGNESIUM
• IDRANAL II-MAGNESIUM R. G.
• EDTA, DIPOTASSIUM MAGNESIUM SALT
• MAGNESIUM TITRIPLEX(R) DIHYDRATE
• ETHYLENEDIAMINETETRAACETIC ACID DIPOT. &
• EDTA DIPOTASSIUM MAGNESIUM SALT MONOHYDRATE
• ethylenediaminetetraacetic acid dipot. magnesium S. monohy.
• Ethylenediaminetetraacetic acid, EDTA, dipotassium magnesium salt dihydrate, ext
• ETHYLENEDIAMINETETRAACETIC ACID, EDTA, DIPOTASSIUM MAGNESIUM SALT DIHYDRATE, EXTRA PURE
• magnesium,dipotassium,2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate
• 15708-
• Dipotassium magnesium ethylenediaminetetraacetate
• EDTA MagnesiuM dipotassiuM salt
• EINECS 239-803-8
• Ethylenediaminetetraacetic acid dipotassium Magnesium salt
• Ethylenedinitrilotetraacetic acid dipotassiuM MagnesiuM salt
• MagnesiuM titriplex
• EDTA-K2Mg
• NSC 310175
• Magnesate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, dipotassium, (OC-6-21)-
• FT-0626307
• Magnesate(2-), ((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(4-)-N,N',O,O',ON,ON')-, dipotassium, (OC-6-21)-
• DTXSID6065925
• J-009376
• Magnesate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, dipotassium, (OC-6-21)-
• Dipotassium ((N,N'-ethylenebis(N-(carboxymethyl)glycinato))(4-)-N,N',O,O',ON,ON')magnesate(2-)
• 15708-48-2
• Magnesate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, potassium (1:2), (OC-6-21)-
• MUEOBEUHFKBRJH-UHFFFAOYSA-J
• magnesium;dipotassium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;dihydrate
• Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt

• MDL： MFCD00054450
• Inchi： 1S/C10H16N2O8.2K.Mg/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;2*+1;+2/p-4
• InChI Key： MUEOBEUHFKBRJH-UHFFFAOYSA-J
• SMILES： [K+].[K+].[Mg+2].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 389.97200
• Monoisotopic Mass: 389.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 293
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 167A^2

Experimental Properties

• Color/Form: solid
• Density: g/cm3
• Melting Point: Not available
• Boiling Point: 614.2ºC at 760mmHg
• Flash Point: 325.2ºC
• PSA: 167.00000
• LogP: -7.41000
• Solubility: Not determined
• Vapor Pressure: Not available

Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt

Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt (CAS No. 15708-48-2): A Comprehensive Overview

Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt, with the chemical formula C10H14K2MgN2O8 and CAS number 15708-48-2, is a significant compound in the field of pharmaceuticals and biotechnology. This compound, often referred to as EDTA potassium magnesium salt, has garnered considerable attention due to its multifaceted applications and the growing body of research supporting its efficacy in various therapeutic contexts.

The primary function of Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt lies in its ability to act as a chelating agent. Chelation involves the formation of stable complexes with metal ions, which can be particularly useful in removing toxic metals from the body or in stabilizing metal ions for various biochemical processes. The compound's structure, featuring four carboxylate groups and two amine groups, allows it to bind tightly with a wide range of metal ions, including calcium, magnesium, iron, and copper.

In recent years, Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt has been extensively studied for its potential applications in treating metal toxicity. For instance, it has been explored as a treatment for lead poisoning, where it effectively binds to lead ions and facilitates their excretion from the body. This property makes it a valuable asset in environmental health and occupational safety, particularly in industries where exposure to heavy metals is a concern.

Moreover, the compound's role in enhancing nutrient absorption has been a focal point of research. By chelating minerals like calcium and magnesium, Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt can improve their bioavailability, making it a promising candidate for dietary supplements and fortification strategies. This aspect is particularly relevant in addressing nutritional deficiencies prevalent in certain populations.

The pharmaceutical industry has also harnessed the potential of Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt in drug development. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of novel therapeutic agents. For example, researchers have investigated its use in creating targeted drug delivery systems where metal ions are employed as carriers for therapeutic molecules. This approach has shown promise in enhancing the efficacy of treatments for conditions such as cancer and neurodegenerative diseases.

Recent advancements in biotechnology have further expanded the applications of Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt. Researchers have utilized this compound in gene editing technologies, where it aids in delivering genetic materials to target cells more efficiently. The chelating properties of EDTA potassium magnesium salt help stabilize nucleic acids during transport, thereby improving the success rates of gene therapy procedures.

In agricultural science, Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt has been found to play a crucial role in soil health management. By binding to micronutrients like iron and manganese, it ensures their availability to plants, thereby enhancing crop yields. Additionally, it helps mitigate the effects of heavy metal contamination in soils by sequestering toxic metals, thus protecting plants and human health.

The compound's versatility extends to industrial applications as well. In water treatment processes, EDTA potassium magnesium salt is used to remove hardness-causing minerals from water supplies. Its effectiveness in softening water makes it an essential component in various industrial processes that require high-purity water.

The safety profile of Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt is another area that has been thoroughly investigated. Studies have demonstrated its low toxicity when used within recommended dosages. However, as with any chemical compound, proper handling and administration are crucial to minimize potential risks. The growing body of research supports its safe use across multiple applications while emphasizing the importance of regulatory compliance.

In conclusion, Ethylenediaminetetraacetic Acid Dipotassium Magnesium Salt (CAS No. 15708-48-2) is a multifunctional compound with significant implications across various sectors including healthcare, agriculture, and industry. Its chelating properties make it an invaluable tool for treating metal toxicity, enhancing nutrient absorption, facilitating drug delivery systems, advancing gene editing technologies, managing soil health, and purifying water supplies. As research continues to uncover new applications and benefits associated with this compound, its importance is likely to grow even further.